Cas no 387350-46-1 (3-(4-methanesulfonylphenyl)propanoic acid)

• Product Name: 3-(4-methanesulfonylphenyl)propanoic acid
• CAS No: 387350-46-1
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• MDL: MFCD01319236
• CID: 304585
• PubChem ID: 2736960
• Update Time: 2025-09-28

3-(4-methanesulfonylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Methylsulfonyl)phenyl)propanoic acid
• 3-[4-(Methylsulfonyl)Phenyl]Propanoic Acid
• 3-[4-(Methylsulfonyl)phenyl]propionic acid
• 3-{4-(Methylsulfonyl)benzene}-1-propanoic acid
• Benzenepropanoic acid,4-(methylsulfonyl)-
• 3-(4-methylsulfonylphenyl)propanoic acid
• 3-(4-methanesulfonylphenyl)propanoic acid
• MFCD01319236
• AB08903
• Z381375970
• BENZENEPROPANOIC ACID, 4-(METHYLSULFONYL)-
• 4-(methylsulfonyl)benzenepropanoic acid
• PS-4870
• EN300-265772
• 4-Methylsulfonylbenzenepropanoic acid
• SR-01000384295-1
• DTXSID90371731
• ZZZBVBATZOAPQB-UHFFFAOYSA-N
• HMS520C06
• 387350-46-1
• 3-[4-(Methylsulfonyl)phenyl]propanoic acid, AldrichCPR
• FT-0656464
• 3-[4-(METHYLSULPHONYL)PHENYL]PROPANOIC ACID
• SR-01000384295
• 3-(4-Methylsulfonylphenyl)propionic acid
• SCHEMBL1429021
• E80947
• F9995-0953
• Peakdale1_000754
• CS-0068040
• AKOS009159363
• XH0624
• 3-(4-(Methylsulfonyl)phenyl)propanoicacid

• MDL： MFCD01319236
• Inchi： 1S/C10H12O4S/c1-15(13,14)9-5-2-8(3-6-9)4-7-10(11)12/h2-3,5-6H,4,7H2,1H3,(H,11,12)
• InChI Key： ZZZBVBATZOAPQB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 228.04600
• Monoisotopic Mass: 228.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.8A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.303
• Melting Point: 170-172
• Boiling Point: 446.9 ºC at 760 mmHg
• Flash Point: 224.1 ºC
• Refractive Index: 1.549
• PSA: 79.82000
• LogP: 2.18810
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(4-methanesulfonylphenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids